N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-(3-methoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H25N3O4/c1-15(26)23-18-6-8-19(9-7-18)24-21(27)16-10-12-25(13-11-16)22(28)17-4-3-5-20(14-17)29-2/h3-9,14,16H,10-13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: DBQKAJSEAJINJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide, also known as AM-404, is a synthetic compound that has gained significant attention in the field of pharmacology. It is a potent inhibitor of the endocannabinoid reuptake transporter, which plays a crucial role in regulating the activity of the endocannabinoid system. The endocannabinoid system is involved in various physiological processes, such as pain perception, appetite regulation, and immune function.

Mechanism of Action

N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide acts as a potent inhibitor of the endocannabinoid reuptake transporter, which is responsible for the reuptake of the endocannabinoids anandamide and 2-arachidonoylglycerol. By inhibiting the reuptake of these endocannabinoids, N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide increases their concentration in the synaptic cleft, leading to increased activation of cannabinoid receptors. This increased activation of cannabinoid receptors is thought to be responsible for the analgesic, anti-inflammatory, and neuroprotective effects of N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide.
Biochemical and physiological effects:
N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to increase the release of anti-inflammatory cytokines, such as IL-10. It has also been shown to reduce the expression of COX-2, an enzyme involved in the production of pro-inflammatory prostaglandins. In addition, N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide has been shown to reduce the activation of microglia, immune cells in the brain that are involved in neuroinflammation.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of the endocannabinoid reuptake transporter, which allows for precise control of the endocannabinoid system. It is also relatively stable and easy to handle. However, there are some limitations to its use in lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer. In addition, its effects can be influenced by factors such as pH and temperature, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide. One area of interest is its potential use in the treatment of neuropathic pain. It has been shown to be effective in animal models of neuropathic pain, and further studies are needed to determine its potential efficacy in humans. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, and further studies are needed to determine its potential therapeutic use. Finally, there is potential for the development of new drugs based on the structure of N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide, which could have improved pharmacological properties and therapeutic efficacy.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-1-(3-methoxybenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in various animal models. It has also been investigated for its potential use in the treatment of various neurological disorders, such as neuropathic pain, multiple sclerosis, and Parkinson's disease.